Cas no 2703749-57-7 ((2S)-2-(prop-2-yne-1-sulfonyl)butane)

• Product Name: (2S)-2-(prop-2-yne-1-sulfonyl)butane
• CAS No: 2703749-57-7
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 5627609
• PubChem ID: 165942705
• Update Time: 2025-06-12

(2S)-2-(prop-2-yne-1-sulfonyl)butane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(prop-2-yne-1-sulfonyl)butane
• EN300-28334099
• 2703749-57-7

• Inchi： 1S/C7H12O2S/c1-4-6-10(8,9)7(3)5-2/h1,7H,5-6H2,2-3H3/t7-/m0/s1
• InChI Key： PHQZENUITNPTJH-ZETCQYMHSA-N
• SMILES： S(CC#C)([C@@H](C)CC)(=O)=O

Computed Properties

• Exact Mass: 160.05580079g/mol
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Additional information on (2S)-2-(prop-2-yne-1-sulfonyl)butane

Introduction to (2S)-2-(prop-2-yne-1-sulfonyl)butane (CAS No. 2703749-57-7)

Compound CAS No. 2703749-57-7, specifically identified as (2S)-2-(prop-2-yne-1-sulfonyl)butane, represents a significant advancement in the realm of chiral chemistry and pharmaceutical research. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The (S)-configuration at the second carbon atom, combined with the presence of a propargyl sulfonyl group, endows this molecule with distinct chemical properties that make it a valuable scaffold for further derivatization and investigation.

The structural motif of (2S)-2-(prop-2-yne-1-sulfonyl)butane is particularly intriguing from a synthetic chemistry perspective. The propargyl sulfonyl group not only introduces a polar moiety that can enhance solubility and binding affinity but also provides a versatile handle for further functionalization. This dual functionality has been exploited in various synthetic strategies, enabling the construction of more complex molecules with tailored biological activities. The stereochemistry at the chiral center is crucial, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives, making it a key focus in medicinal chemistry research.

In recent years, there has been growing interest in the development of chiral sulfonylated compounds for their potential as pharmacological intermediates. Sulfonyl groups are well-known for their ability to modulate enzyme activity and receptor binding, making them prevalent in many approved drugs. The incorporation of such groups into a chiral framework like that of (2S)-2-(prop-2-yne-1-sulfonyl)butane opens up new avenues for drug discovery. For instance, derivatives of this compound have been explored as inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of (2S)-2-(prop-2-yne-1-sulfonyl)butane is its utility as a building block for more complex molecules. The propargyl group, being highly reactive, can participate in various coupling reactions such as Suzuki-Miyaura cross-coupling, allowing for the introduction of aryl or heteroaryl moieties. This reactivity has been leveraged to create libraries of sulfonamide-based compounds, which have shown promise in preclinical studies targeting neurological disorders and cancer. Additionally, the sulfonyl group can be further modified through nucleophilic substitution or metal-catalyzed reactions, providing additional degrees of freedom in molecular design.

The synthesis of enantiomerically pure ()-configured compounds remains a challenge in synthetic organic chemistry. However, advances in asymmetric catalysis have made it increasingly feasible to access such molecules on a scalable basis. Methods employing transition metal catalysts and chiral ligands have been particularly effective in achieving high enantioselectivity during key reaction steps. For example, palladium-catalyzed allylic substitutions or rhodium-catalyzed carbonylation reactions can be tailored to introduce stereocenters with high fidelity, ensuring the production of high-purity (2S)-2-(prop-2-yne-1-sulfonyl)butane.

The biological activity of (2S)-2-(prop-2-yne-1-sulfonyl)butane and its derivatives has been extensively studied in recent years. Preclinical data suggest that certain sulfonamide analogs derived from this scaffold exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. These findings have prompted further investigation into their potential as therapeutic agents for conditions like rheumatoid arthritis and inflammatory bowel disease. Moreover, the ability to fine-tune the electronic and steric properties of these molecules through structural modifications has led to the identification of lead compounds with improved pharmacological profiles.

The role of computational chemistry in optimizing the design and synthesis of such compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of sulfonamide derivatives to biological targets with remarkable accuracy. This has facilitated the rational design of molecules with enhanced binding affinity and selectivity. Additionally, computational methods have been used to assess metabolic stability and predict potential drug-drug interactions, thereby accelerating the drug discovery process.

In conclusion, compound CAS No. 2703749-57-7, known as (2S)-2-(prop-2-yne-1-sulfonyl)butane, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. With continued advancements in synthetic methodologies and computational tools, it is anticipated that derivatives of this compound will play an increasingly important role in future drug development efforts.